Cas no 2098066-46-5 (2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid)

• Product Name: 2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid
• CAS No: 2098066-46-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5042419
• Update Time: 2025-05-24

2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid
• 2-(1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl)acetic acid
• 2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid

• Inchi： 1S/C8H13NO3/c10-8(11)3-9-1-6-4-12-5-7(6)2-9/h6-7H,1-5H2,(H,10,11)
• InChI Key： OSYWOXLGTTYBAQ-UHFFFAOYSA-N
• SMILES： O1CC2CN(CC(=O)O)CC2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: -2.5
• Topological Polar Surface Area: 49.8

Additional information on 2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid

Research Brief on 2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid (CAS: 2098066-46-5)

2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid (CAS: 2098066-46-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tetrahydrofuropyrrole acetic acid structure, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid involves a multi-step process that ensures high purity and yield. Researchers have optimized the synthetic route to incorporate green chemistry principles, minimizing environmental impact while maintaining efficiency. The compound's structural features, including its fused heterocyclic ring system, contribute to its stability and bioavailability, which are critical factors for its development as a therapeutic agent. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its molecular structure and purity.

In preclinical studies, 2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid has demonstrated notable efficacy in modulating neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) and glutamate. These findings suggest its potential utility in treating anxiety, epilepsy, and neurodegenerative disorders. Additionally, its anti-inflammatory and antioxidant properties have been investigated, revealing its ability to mitigate oxidative stress and inflammation in cellular and animal models. These dual mechanisms of action position the compound as a multifaceted therapeutic candidate.

Recent publications have highlighted the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Studies indicate that 2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid exhibits favorable oral bioavailability and a manageable half-life, which are advantageous for clinical development. Furthermore, toxicological assessments have shown a good safety profile at therapeutic doses, with no significant adverse effects reported in animal models. These findings underscore its potential for progression into human clinical trials.

The therapeutic potential of 2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid extends beyond CNS disorders. Emerging research has explored its application in metabolic diseases, such as diabetes and obesity, where it has shown promise in regulating glucose metabolism and lipid homeostasis. Its ability to modulate key metabolic pathways has been attributed to its interaction with peroxisome proliferator-activated receptors (PPARs) and other nuclear receptors. These insights open new avenues for its use in treating complex metabolic syndromes.

In conclusion, 2-(Tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)acetic acid (CAS: 2098066-46-5) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its diverse pharmacological activities, positions it as a versatile therapeutic agent. Ongoing research aims to refine its synthetic methods, expand its therapeutic indications, and advance it through clinical trials. The compound's potential to address unmet medical needs in CNS and metabolic disorders makes it a noteworthy subject of current scientific exploration.